Cas no 61495-30-5 (Benzenebutanoic acid, 4-(2-methoxy-2-oxoethyl)-)

• Product Name: Benzenebutanoic acid, 4-(2-methoxy-2-oxoethyl)-
• CAS No: 61495-30-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 477287
• PubChem ID: 20335252
• Update Time: 2025-04-19

Benzenebutanoic acid, 4-(2-methoxy-2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-(2-methoxy-2-oxoethyl)-
• 4-[4-(2-methoxy-2-oxoethyl)phenyl]butanoic acid
• 61495-30-5
• DTXSID60605636
• SCHEMBL11480209

• Inchi： 1S/C13H16O4/c1-17-13(16)9-11-7-5-10(6-8-11)3-2-4-12(14)15/h5-8H,2-4,9H2,1H3,(H,14,15)
• InChI Key： IDPJFOHXAMVDLI-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(CC(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6